Cas no 1804343-45-0 (Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804343-45-0
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4833808
• Update Time: 2025-05-21

Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H9F3INO4/c1-3-18-9(16)5-4-6(19-10(11,12)13)15-8(14)7(5)17-2/h4H,3H2,1-2H3
• InChI Key： QTSRXXJFGYMWQE-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OCC)=CC(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate

Introduction to Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804343-45-0)

Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804343-45-0) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine atom, a methoxy group, a trifluoromethoxy group, and an ester functional group. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The iodine atom in the compound plays a crucial role in its reactivity and functional versatility. Iodinated compounds are often used as intermediates in synthetic pathways due to their ease of substitution and coupling reactions. The presence of the methoxy group enhances the compound's solubility and stability, making it suitable for a wide range of chemical transformations. The trifluoromethoxy group, known for its electron-withdrawing properties, imparts additional stability and reactivity to the molecule. The ester functional group at the pyridine ring further expands the compound's utility in synthetic chemistry and drug design.

Recent research has highlighted the potential of Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate in various applications. In medicinal chemistry, this compound has been explored as a building block for the synthesis of novel pharmaceuticals. Its unique structure allows for the creation of derivatives with enhanced biological activity and improved pharmacokinetic properties. For instance, studies have shown that compounds derived from this scaffold exhibit potent anti-inflammatory and antitumor activities, making them promising candidates for drug development.

In the realm of organic synthesis, Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate serves as a valuable intermediate in the construction of complex molecules. The iodine atom facilitates cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are essential for the synthesis of biologically active compounds. The methoxy and trifluoromethoxy groups provide additional handles for functionalization, enabling chemists to tailor the molecule's properties to specific applications.

Moreover, the compound's stability under various reaction conditions makes it an attractive choice for process development in pharmaceutical manufacturing. Its ability to undergo selective transformations without significant degradation ensures high yields and purity in large-scale syntheses. This is particularly important in the production of APIs (Active Pharmaceutical Ingredients) where consistency and reliability are paramount.

In addition to its synthetic utility, Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate has been investigated for its potential in agrochemical applications. The presence of fluorinated groups can enhance the bioavailability and efficacy of pesticides and herbicides, reducing environmental impact while maintaining high performance. Recent studies have demonstrated that derivatives of this compound exhibit excellent herbicidal activity against a broad spectrum of weeds, making them valuable candidates for agricultural use.

The safety profile of Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate is also an important consideration in its application. Extensive toxicological studies have been conducted to ensure that it meets regulatory standards for use in pharmaceuticals and agrochemicals. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not pose significant risks to human health or the environment when used appropriately.

In conclusion, Ethyl 2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804343-45-0) is a versatile and promising compound with a wide range of applications in organic chemistry, medicinal chemistry, and agrochemical research. Its unique structural features make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for healthcare and agriculture.